Cas no 41467-27-0 (2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)-)

• Product Name: 2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)-
• CAS No: 41467-27-0
• MF: C₁₂H₁₄OS₂
• MW: 238.368960857391
• CID: 327671
• PubChem ID: 10514114
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-methylphenyl)-3,3-bis(methylthio)-
• 1-(4-methylphenyl)-3,3-bis(methylsulfanyl)prop-2-en-1-one
• 3,3-BIS-METHYLSULFANYL-1-P-TOLYL-PROPENONE
• 3,3-Bis-methylmercapto-1-p-tolyl-propenon
• 1-(4-methylphenyl)-3,3-bis(methylsulfanyl)-2-propen-1-one
• DTXSID40441115
• 41467-27-0
• SCHEMBL6139623

• Inchi： 1S/C12H14OS2/c1-9-4-6-10(7-5-9)11(13)8-12(14-2)15-3/h4-8H,1-3H3
• InChI Key： JLYUNJQMQAOOEE-UHFFFAOYSA-N
• SMILES： S(C)/C(=C\C(C1C=CC(C)=CC=1)=O)/SC

Computed Properties

• Exact Mass: 238.04900
• Monoisotopic Mass: 238.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.145
• Boiling Point: 363.709°C at 760 mmHg
• Flash Point: 154.182°C
• Refractive Index: 1.597
• PSA: 67.67000
• LogP: 3.74510